Cas no 1181572-89-3 (2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)

2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid structure
1181572-89-3 structure
Product Name:2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
CAS No:1181572-89-3
MF:C12H11FN2O2S
MW:266.291344881058
CID:2141022
Update Time:2023-08-04

2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
    • 2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
    • Inchi: 1S/C12H11FN2O2S/c1-15(2)12-14-9(11(16)17)10(18-12)7-5-3-4-6-8(7)13/h3-6H,1-2H3,(H,16,17)
    • InChI Key: OTHSOAGVXGONNR-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C(=O)O)=C1C1C=CC=CC=1F)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Topological Polar Surface Area: 81.7
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